Cas no 1706442-38-7 (2-(6-chloro-9H-purin-9-yl)propan-1-amine)

2-(6-Chloro-9H-purin-9-yl)propan-1-amine is a purine derivative with a chloro substitution at the 6-position and an amine-functionalized propyl side chain at the 9-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of nucleoside analogs and pharmaceutical agents. Its reactive chloro and amine groups enable selective modifications, making it valuable for medicinal chemistry applications. The purine core provides a scaffold for targeting biological pathways, while the propylamine linker enhances solubility and derivatization potential. This compound is suitable for research in antiviral, anticancer, or enzyme inhibition studies, offering a balance of stability and reactivity for further functionalization.
2-(6-chloro-9H-purin-9-yl)propan-1-amine structure
1706442-38-7 structure
Product Name:2-(6-chloro-9H-purin-9-yl)propan-1-amine
CAS No:1706442-38-7
MF:C8H10ClN5
MW:211.651499271393
MDL:MFCD29034586
CID:5181289
PubChem ID:86262729
Update Time:2025-10-13

2-(6-chloro-9H-purin-9-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-9-ethanamine, 6-chloro-β-methyl-
    • 2-(6-chloro-9H-purin-9-yl)propan-1-amine
    • MDL: MFCD29034586
    • Inchi: 1S/C8H10ClN5/c1-5(2-10)14-4-13-6-7(9)11-3-12-8(6)14/h3-5H,2,10H2,1H3
    • InChI Key: RZCINSHTWPTJJD-UHFFFAOYSA-N
    • SMILES: C(N1C=NC2=C(N=CN=C12)Cl)(C)CN

2-(6-chloro-9H-purin-9-yl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-234448-0.05g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
0.05g
$647.0 2024-06-19
Enamine
EN300-234448-0.1g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
0.1g
$678.0 2024-06-19
Enamine
EN300-234448-0.25g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
0.25g
$708.0 2024-06-19
Enamine
EN300-234448-0.5g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
0.5g
$739.0 2024-06-19
Enamine
EN300-234448-1.0g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
1.0g
$770.0 2024-06-19
Enamine
EN300-234448-2.5g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
2.5g
$1509.0 2024-06-19
Enamine
EN300-234448-5.0g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
5.0g
$2235.0 2024-06-19
Enamine
EN300-234448-10.0g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7 95%
10.0g
$3315.0 2024-06-19
Enamine
EN300-234448-1g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7
1g
$770.0 2023-09-15
Enamine
EN300-234448-5g
2-(6-chloro-9H-purin-9-yl)propan-1-amine
1706442-38-7
5g
$2235.0 2023-09-15

Additional information on 2-(6-chloro-9H-purin-9-yl)propan-1-amine

Recent Advances in the Study of 2-(6-chloro-9H-purin-9-yl)propan-1-amine (CAS: 1706442-38-7): A Comprehensive Research Brief

The compound 2-(6-chloro-9H-purin-9-yl)propan-1-amine (CAS: 1706442-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical applications. The compound, a purine derivative, has shown promise in modulating key cellular pathways, making it a candidate for further drug development.

Recent studies have highlighted the compound's role as a modulator of adenosine receptors, particularly the A2A subtype, which is implicated in various physiological and pathological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(6-chloro-9H-purin-9-yl)propan-1-amine exhibits high selectivity and affinity for A2A receptors, suggesting its potential in treating neurodegenerative diseases such as Parkinson's disease. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with the receptor.

In addition to its receptor modulation properties, the compound has been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at the University of Cambridge in 2024 revealed that 2-(6-chloro-9H-purin-9-yl)propan-1-amine significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key pathway in inflammation. These findings open new avenues for the development of anti-inflammatory therapies.

The synthesis of 2-(6-chloro-9H-purin-9-yl)propan-1-amine has also been optimized in recent years. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. The new method employs a palladium-catalyzed cross-coupling reaction, which minimizes byproduct formation and enhances scalability. This advancement is critical for the compound's potential transition from the laboratory to industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 2-(6-chloro-9H-purin-9-yl)propan-1-amine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts and highlighted the need for multidisciplinary collaboration to overcome these hurdles.

In conclusion, 2-(6-chloro-9H-purin-9-yl)propan-1-amine (CAS: 1706442-38-7) represents a promising candidate for therapeutic development, with demonstrated activity in receptor modulation and anti-inflammatory pathways. Continued research into its mechanism of action, optimized synthesis, and improved delivery systems will be essential for realizing its full potential. The compound's versatility and specificity make it a valuable tool for both basic research and drug discovery in the chemical biology and medicinal chemistry fields.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited